Cas no 858269-23-5 ((4-Amino-2-chloro-6-methylpyrimidin-5-yl)methanol)

• Product Name: (4-Amino-2-chloro-6-methylpyrimidin-5-yl)methanol
• CAS No: 858269-23-5
• MF: C₆H₈ClN₃O
• MW: 173.600219726563
• CID: 2851987
• PubChem ID: 73555046
• Update Time: 2025-05-23

(4-Amino-2-chloro-6-methylpyrimidin-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-amino-2-chloro-6-methylpyrimidin-5-yl)methanol
• SB57010
• 858269-23-5
• (4-Amino-2-chloro-6-methylpyrimidin-5-yl)methanol

• Inchi： 1S/C6H8ClN3O/c1-3-4(2-11)5(8)10-6(7)9-3/h11H,2H2,1H3,(H2,8,9,10)
• InChI Key： GUDUEHNAHSBPRU-UHFFFAOYSA-N
• SMILES： ClC1=NC(=C(CO)C(C)=N1)N

Computed Properties

• Exact Mass: 173.0355896Da
• Monoisotopic Mass: 173.0355896Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on (4-Amino-2-chloro-6-methylpyrimidin-5-yl)methanol

Comprehensive Overview of (4-Amino-2-chloro-6-methylpyrimidin-5-yl)methanol (CAS No. 858269-23-5)

(4-Amino-2-chloro-6-methylpyrimidin-5-yl)methanol, with the CAS number 858269-23-5, is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-methylpyrimidine structure, serves as a critical intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly exploring its potential due to its versatile applications in drug discovery and crop protection formulations.

The molecular structure of (4-Amino-2-chloro-6-methylpyrimidin-5-yl)methanol features a pyrimidine ring substituted with amino, chloro, and hydroxymethyl functional groups. This configuration enables diverse chemical modifications, making it valuable for creating heterocyclic compounds with enhanced biological activity. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with current trends in targeted therapy research.

In the context of green chemistry advancements, synthetic routes for CAS 858269-23-5 have evolved to minimize environmental impact. Modern protocols emphasize catalyst-free reactions and solvent-free conditions, addressing the growing demand for sustainable manufacturing processes. These innovations respond to frequent search queries about eco-friendly synthesis of pharmaceutical intermediates and waste reduction in chemical production.

Analytical characterization of (4-Amino-2-chloro-6-methylpyrimidin-5-yl)methanol typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. The compound's purity profile is crucial for regulatory compliance, particularly when used in GMP-grade synthesis. Quality control aspects frequently appear in professional forums discussing impurity profiling and ICH guidelines for pharmaceutical intermediates.

Market intelligence indicates rising demand for 858269-23-5 across Asia-Pacific research hubs, driven by increased investment in precision medicine and agrochemical innovation. Supply chain specialists often search for bulk suppliers of pyrimidine derivatives and custom synthesis options, reflecting the compound's commercial significance. Storage recommendations typically suggest controlled ambient conditions to maintain stability of this hygroscopic compound.

Patent landscapes reveal numerous applications of (4-Amino-2-chloro-6-methylpyrimidin-5-yl)methanol in bioconjugation chemistry and prodrug development. These applications correlate with trending search terms like click chemistry intermediates and targeted drug delivery systems. The compound's reactivity at the 5-position makes it particularly valuable for creating molecular scaffolds in combinatorial chemistry approaches.

From a regulatory perspective, proper documentation for CAS 858269-23-5 includes SDS preparation and REACH compliance data. These requirements generate frequent queries about chemical safety assessment and global regulatory harmonization. The compound's non-hazardous classification under standard handling conditions makes it preferable for laboratory-scale operations compared to more reactive intermediates.

Emerging research explores the compound's potential in material science applications, particularly as a building block for organic electronic materials. This interdisciplinary interest aligns with searches for functionalized pyrimidines in optoelectronics and molecular engineering. The hydroxymethyl group's versatility enables conjugation with various photovoltaic materials and conductive polymers.

In analytical method development, (4-Amino-2-chloro-6-methylpyrimidin-5-yl)methanol serves as a reference standard for HPLC calibration in pyrimidine analysis. Method validation parameters such as LOQ determination and column selectivity frequently appear in chromatography discussions. The compound's distinct UV absorption profile facilitates detection in complex matrices, supporting trace analysis applications.

The future outlook for 858269-23-5 remains positive as computational chemistry enables in silico optimization of its derivatives. This connects with trending topics like AI-assisted drug design and molecular docking studies. Continued innovation in flow chemistry applications may further enhance the compound's accessibility for high-throughput screening programs across therapeutic areas.